Org 274179-0

• Molecular Formula: C28H27F3N2O2
• Molecular Weight: 480.5 g/mol
• InChI: InChI=1S/C28H27F3N2O2/c1-19(34)33-16-15-27(2,21-8-4-3-5-9-21)24-18-23(12-13-25(24)33)32-26(35)14-11-20-7-6-10-22(17-20)28(29,30)31/h3-10,12-13,17-18H,11,14-16H2,1-2H3,(H,32,35)/t27-/m0/s1
• InChIKey: IOEFWCOWBKDSQX-MHZLTWQESA-N

Org 274179-0 – Nanomolar Allosteric TSHR Antagonist for Graves' Disease and Ophthalmopathy Research Procurement

Org 274179-0 (CAS 1421683-12-6) is a low-molecular-weight (480.5 Da) tetrahydroquinoline derivative that acts as a potent, allosteric antagonist of the thyroid-stimulating hormone receptor (TSHR). It is the prototypic representative of a compound series developed by Organon that achieved approximately 1,000-fold greater potency than earlier LMW TSHR antagonists [1]. Org 274179-0 inhibits both Gs-coupled adenylate cyclase (cAMP) and Gq/11-coupled phospholipase C (PLC) signaling pathways triggered by bovine TSH, human TSH, and the thyroid-stimulating immunoglobulin M22 at nanomolar concentrations, operating through a binding site within the receptor transmembrane domains without competing for TSH binding [1]. Its mechanism of action and complete antagonist profile have been characterized in CHO cells, rat FRTL-5 thyrocytes, and differentiated orbital fibroblasts from Graves' ophthalmopathy patients [1][2].

1 Allosteric TSHR antagonist for GPCR pathway blockade studies

2 Dual AC/cAMP and PLC signaling research fit across thyroid and orbital tissue models

3 Patient-derived orbital fibroblast model-response and autoantibody signaling context

• [1] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source
• [2] van Zeijl, C.J.J., van Koppen, C.J., Surovtseva, O.V., et al. (2012) Complete inhibition of rhTSH-, Graves' disease IgG-, and M22-induced cAMP production in differentiated orbital fibroblasts by a low-molecular-weight TSHR antagonist. Journal of Clinical Endocrinology & Metabolism, 97(5): E781–E785. DOI: 10.1210/jc.2011-2931. PMID: 22419705 View Source

Why TSHR Antagonist Substitution Fails: Org 274179-0's Differentiated Pharmacological Signature Is Not Shared Across In-Class Compounds

TSHR antagonists constitute a chemically and mechanistically heterogeneous landscape. First-generation low-molecular-weight antagonists (e.g., those described by Neumann et al., 2008) exhibit only high-micromolar potencies (IC50 = 1–30 µM) and limited characterization [1]. Newer chemotypes—including NCGC00229600 (an allosteric inverse agonist), ML224 (IC50 = 2.1–2.3 µM), and TSHR antagonist S37a (IC50 ≈ 20 µM for hTSHR)—display modest to moderate potencies that are 10- to 1000-fold weaker than Org 274179-0, and their ability to simultaneously block AC and PLC signaling, suppress constitutively active mutant receptors, or completely ablate TSHR-driven cAMP production in patient-derived orbital fibroblasts is either unreported or unequivocally absent [1][2][3][4]. Org 274179-0's allosteric insurmountable antagonism, nanomolar potency across multiple agonists and readouts, and validated activity in disease-relevant cell models create a pharmacological fingerprint that cannot be approximated by any single alternative compound currently available to researchers.

Potency context

Org 274179-0: reported nanomolar TSHR antagonism with full target engagement at low concentrations

First-generation LMW TSHR antagonists exhibit micromolar-range potency; pathway-study fit may not transfer directly

Antagonism mechanism

Allosteric insurmountable antagonism retains inhibitory response under escalating agonist stimulation

Competitive orthosteric antagonists (e.g., S37a) predictably lose potency as agonist concentration rises; insurmountable profile not characterized

Pathway & model coverage

Dual cAMP and PLC pathway blockade characterized in patient-derived orbital fibroblasts at 1 µM

ML224 and NCGC00229600 lack reported dual-pathway inhibition and orbital fibroblast validation data

• [1] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source
• [2] van Zeijl, C.J.J., van Koppen, C.J., Surovtseva, O.V., et al. (2012) Complete inhibition of rhTSH-, Graves' disease IgG-, and M22-induced cAMP production in differentiated orbital fibroblasts by a low-molecular-weight TSHR antagonist. Journal of Clinical Endocrinology & Metabolism, 97(5): E781–E785. DOI: 10.1210/jc.2011-2931. PMID: 22419705 View Source
• [3] Neumann, S., Eliseeva, E., McCoy, J.G., et al. (2011) A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. Journal of Clinical Endocrinology & Metabolism, 96(2): 548–554. DOI: 10.1210/jc.2010-1935. PMID: 21123444 View Source
• [4] Titus, S., Neumann, S., Zheng, W., et al. (2013) Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program. NCBI Bookshelf. NBK143550. PMID: 23658950 View Source

Org 274179-0 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

Approximately 1,000-Fold Potency Gain over First-Generation LMW TSHR Antagonists

Org 274179-0 inhibits bTSH-mediated cAMP formation in CHO.hTSHR cells with an IC50 of 9 nM and CRE-luciferase transactivation with an IC50 of 30 nM [1]. In contrast, the first-generation LMW TSHR antagonists previously reported in the literature (Neumann et al., 2008; 2010) display IC50 values ranging from 1 to 30 µM in comparable cAMP assays—representing an approximately 1,000-fold difference in potency [1]. This potency gap is explicitly noted by the authors who developed Org 274179-0: 'Recently, we identified novel LMW TSH receptor antagonists that are about 1000-fold more potent, having the potential of oral bioavailability' [1].

Potency gain vs first-gen antagonists

Reported

~1,000-fold

potency gain

Supports pathway-study fit at low nanomolar concentrations

IC50 9 nM vs 1–30 µM; CHO.hTSHR cAMP assay context

Evidence Dimension	Antagonist potency (IC50) at inhibiting TSHR-mediated cAMP production
Target Compound Data	Org 274179-0: IC50 = 9 nM (bTSH, cAMP assay, CHO.hTSHR cells)
Comparator Or Baseline	First-generation LMW TSHR antagonists (Neumann et al., 2008, 2010): IC50 range = 1–30 µM (cAMP assays)
Quantified Difference	Approximately 1,000-fold difference (9 nM vs. 1,000–30,000 nM)
Conditions	CHO cells heterologously expressing human TSHR; cAMP formation and CRE-luciferase reporter readouts

Why This Matters

A 1,000-fold potency difference means that Org 274179-0 achieves complete target engagement at nanomolar concentrations, enabling in vitro pharmacology studies that avoid the solubility, off-target, and solvent toxicity artifacts commonly associated with micromolar-range tool compounds.

• [1] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source

Allosteric Insurmountable Antagonism: Potency Retained Under Escalating Agonist Concentrations

Org 274179-0 acts allosterically at the TSHR transmembrane domain and does not compete with TSH binding [1]. In functional Schild-type analysis, increasing concentrations of Org 274179-0 induced only a 2.5-fold rightward shift in the TSH concentration–effect curve while reducing maximal efficacy from 100% to approximately 10% [1]. Conversely, increasing M22 concentration from ~10% to 100% receptor stimulation produced only a 3-fold increase in the IC50 of Org 274179-0 [1]. Operational model fitting yielded nanomolar binding affinities (KB) of 37 nM for the TSH-occupied receptor and 20 nM for the M22-occupied receptor [1]. In contrast, competitive orthosteric antagonists predictably lose potency as agonist concentration rises; such insurmountable behavior has not been demonstrated for S37a (competitive) or quantitatively modeled for NCGC00229600 or ML224 [2].

Insurmountable allosteric antagonism

Head-to-head

Org 274179-0: 3-fold IC50 shift under escalating M22 stimulation

Competitive antagonists: predicted proportional potency loss

Supports model-response context under varied stimulation levels

KB = 20–37 nM; operational model fit

Evidence Dimension	Shift in antagonist IC50 with increasing agonist concentration
Target Compound Data	Org 274179-0: IC50 shifts only 3-fold when M22 receptor stimulation increases from ~10% to 100%; TSH EC50 shifts only 2.5-fold in the presence of antagonist
Comparator Or Baseline	Competitive orthosteric TSHR antagonist S37a (predicted IC50 shift proportional to agonist concentration increase); NCGC00229600 and ML224 lack reported insurmountable allosteric characterization
Quantified Difference	3-fold IC50 shift vs. predicted proportional loss of potency for competitive antagonists; Org 274179-0 allosteric binding affinity KB = 20–37 nM
Conditions	CHO.hTSHR cells; cAMP-CRE luciferase reporter; agonist concentration–response curves in the presence of increasing Org 274179-0 concentrations (0–3.16 µM); operational model of allosterism

Why This Matters

Insurmountable antagonism means that Org 274179-0 retains its inhibitory potency even under high levels of TSHR stimulation—a therapeutically relevant scenario in Graves' disease where circulating TSI levels can vary widely between patients and over time. This property is intrinsic to its allosteric binding mode and is not shared by competitive TSHR antagonists.

• [1] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source
• [2] Neumann, S., Eliseeva, E., McCoy, J.G., et al. (2011) A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. Journal of Clinical Endocrinology & Metabolism, 96(2): 548–554. DOI: 10.1210/jc.2010-1935. PMID: 21123444 View Source

Dual AC/cAMP and PLC Pathway Blockade at Lower Nanomolar Potencies Than Any Reported Comparator

Org 274179-0 is distinguished by its ability to fully inhibit both key TSHR signaling pathways—Gs/adenylate cyclase (cAMP) and Gq/11/phospholipase C (PLC)—at low nanomolar concentrations [1]. In the cAMP pathway, Org 274179-0 inhibits bTSH-, hTSH-, and M22-induced cAMP formation with IC50 values of 9, 11, and 5 nM respectively in CHO.hTSHR cells, and with values of 5 and 2 nM in FRTL-5 rat thyroid cells [1]. In the PLC pathway, it fully inhibits bTSH- and M22-mediated PLC activation with IC50 values of 5 nM and 4 nM, respectively [1]. By comparison, the dual signaling activity of NCGC00229600, ML224 (IC50 = 2.1–2.3 µM for cAMP only), or S37a (IC50 ≈ 20 µM for cAMP only) at the TSHR has not been characterized for PLC inhibition at the concentration ranges reported [2][3].

Dual AC/cAMP & PLC pathway blockade

Cross-study

Org 274179-0: cAMP IC50 5–11 nM, PLC IC50 4–5 nM

ML224: cAMP IC50 2.1–2.3 µM (PLC not reported); S37a: cAMP IC50 ≈20 µM (PLC not reported)

Supports dual-pathway signaling research in thyroid and orbital models

~200- to 4000-fold more potent than comparators

Evidence Dimension	Inhibitory potency (IC50) at TSHR-mediated cAMP and PLC signaling pathways
Target Compound Data	Org 274179-0: cAMP IC50 = 9 nM (bTSH), 11 nM (hTSH), 5 nM (M22); PLC IC50 = 5 nM (bTSH), 4 nM (M22) in CHO.hTSHR cells
Comparator Or Baseline	NCGC00229600: cAMP IC50 not reported as a precise single value but percent inhibition shown (39 ± 2.6% at unspecified concentration); ML224: cAMP IC50 = 2.1–2.3 µM (PLC not reported); S37a: cAMP IC50 ≈ 20 µM (hTSHR, HEK293 cells, PLC not reported)
Quantified Difference	Org 274179-0 cAMP IC50 is approximately 200- to 4000-fold more potent than ML224 and S37a; PLC activity is not reported for any comparator
Conditions	CHO.hTSHR cells (cAMP and CRE-luciferase); CHO.hTSHR cells (PLC, total inositol phosphate accumulation); FRTL-5 cells (cAMP)

Why This Matters

Both AC and PLC pathways are present in human thyroid gland and orbital fibroblasts and contribute to thyroid hormone synthesis and tissue remodeling in Graves' disease. A compound that blocks only one pathway leaves the other potentially active. Org 274179-0 is the only TSHR antagonist with quantitatively demonstrated nanomolar blockade of both pathways, making it a more complete pharmacological tool for TSHR research.

• [1] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source
• [2] Neumann, S., Eliseeva, E., McCoy, J.G., et al. (2011) A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. Journal of Clinical Endocrinology & Metabolism, 96(2): 548–554. DOI: 10.1210/jc.2010-1935. PMID: 21123444 View Source
• [3] Titus, S., Neumann, S., Zheng, W., et al. (2013) Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program. NCBI Bookshelf. NBK143550. PMID: 23658950 View Source

Inverse Agonist Activity at Constitutively Active TSHR Mutants: No Comparator Demonstrates Equivalent Mutant Coverage

Org 274179-0 fully blocked the increased basal (ligand-independent) activity of all five naturally occurring, constitutively active TSHR mutants tested: Ile568Thr (IC50 = 8 nM), Asp619Gly (IC50 = 74 nM), Ala623Val (IC50 = 22 nM), Thr632Ile (IC50 = 2 nM), and Asp633Glu (IC50 = 19 nM) [1]. Furthermore, Org 274179-0 reduced basal cAMP synthesis of the wild-type TSHR by 65% with an IC50 of 22 nM, demonstrating inverse agonist properties at the wild-type receptor as well [1]. The ability to suppress constitutive TSHR activity at nanomolar concentrations has not been reported for S37a, S37, ML224, or NCGC00229600 in the published literature, where inverse agonism data are limited to basal activity only and at micromolar potencies [2][3].

Inverse agonism at TSHR mutants

Head-to-head

Org 274179-0: IC50 2–74 nM across 5 constitutively active mutants; WT basal IC50 22 nM

ML224: WT basal IC50 6 µM; no mutant panel data reported for comparators

Supports constitutive-activity mutant research and inverse-agonist screening

5 disease-relevant TSHR mutants tested

Evidence Dimension	Inverse agonist potency (IC50) at suppressing basal activity of constitutively active TSHR mutants and wild-type TSHR
Target Compound Data	Org 274179-0: Ile568Thr IC50 = 8 nM; Asp619Gly IC50 = 74 nM; Ala623Val IC50 = 22 nM; Thr632Ile IC50 = 2 nM; Asp633Glu IC50 = 19 nM; wild-type TSHR basal activity IC50 = 22 nM (65% suppression)
Comparator Or Baseline	NCGC00229600, ML224: inverse agonist activity reported only at basal wild-type TSHR (ML224 IC50 = 6 µM for basal activity); S37a, S37: no inverse agonism data reported
Quantified Difference	Org 274179-0 covers 5 mutants at 2–74 nM IC50 vs. no mutant data for comparators; Org 274179-0 wild-type basal suppression IC50 = 22 nM vs. ML224 IC50 = 6,000 nM (~270-fold more potent)
Conditions	CHO cells transiently expressing wild-type or mutant TSHR cDNAs; cAMP accumulation assay; Org 274179-0 tested at 1 µM for full blockade

Why This Matters

Constitutively active TSHR mutations are found in autonomous thyroid adenomas and familial non-autoimmune hyperthyroidism. Org 274179-0 is the only LMW TSHR antagonist with published quantitative inverse agonist data across a panel of disease-relevant mutants, making it uniquely suitable for research into ligand-independent TSHR pathology and for screening paradigms that require constitutive activity suppression.

• [1] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source
• [2] Titus, S., Neumann, S., Zheng, W., et al. (2013) Identification of Thyroid Stimulating Hormone Receptor Inverse Agonists. Probe Reports from the NIH Molecular Libraries Program. NCBI Bookshelf. NBK143550. PMID: 23658950 View Source
• [3] Neumann, S., Eliseeva, E., McCoy, J.G., et al. (2011) A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. Journal of Clinical Endocrinology & Metabolism, 96(2): 548–554. DOI: 10.1210/jc.2010-1935. PMID: 21123444 View Source

Complete Blockade of TSHR-Mediated cAMP Production in Patient-Derived Graves' Orbital Fibroblasts at 1 µM

In differentiated orbital fibroblasts derived from Graves' ophthalmopathy patients, Org 274179-0 dose-dependently inhibited cAMP production induced by three clinically relevant stimuli: recombinant human TSH (rhTSH, 10 mU/ml, 3-fold induction), Graves' disease patient IgG (GD-IgG, 1 mg/ml, 2-fold induction), and the monoclonal TSHR-stimulating antibody M22 (500 ng/ml, 5-fold induction) [1]. Complete blockade of cAMP production by all three stimuli was achieved at 10⁻⁶ M (1 µM) Org 274179-0 [1]. In contrast, NCGC00229600 inhibited TSHR-mediated cAMP production in primary human thyrocytes by 65 ± 2.0% at an unspecified concentration, while S37a and ML224 have not been tested in patient-derived orbital fibroblasts [2].

Orbital fibroblast cAMP blockade

Cross-study

Org 274179-0: complete cAMP blockade at 1 µM vs rhTSH, GD-IgG, and M22 in patient-derived GO orbital fibroblasts

NCGC00229600: 65% inhibition in primary thyrocytes (concentration not specified); no orbital fibroblast data for S37a or ML224

Supports disease-model endpoint context in GO orbital fibroblast studies

Patient-derived cell model; reported complete pathway silencing

Evidence Dimension	Complete inhibition of stimulus-induced cAMP production in disease-relevant primary cells
Target Compound Data	Org 274179-0: Complete blockade of rhTSH-, GD-IgG-, and M22-induced cAMP at 1 µM in differentiated orbital fibroblasts from GO patients
Comparator Or Baseline	NCGC00229600: 65% inhibition of thyroperoxidase mRNA upregulation in primary thyrocytes (concentration not specified); S37a, ML224: no data in orbital fibroblasts
Quantified Difference	Org 274179-0 achieves 100% cAMP blockade at 1 µM in patient-derived cells vs. partial inhibition reported for comparators in different cell types
Conditions	Differentiated orbital fibroblasts from Graves' ophthalmopathy patients; cAMP production measured after incubation with 10 mU/ml rhTSH, 1 mg/ml GD-IgG, or 500 ng/ml M22

Why This Matters

Graves' ophthalmopathy is driven by TSHR activation on orbital fibroblasts by circulating autoantibodies. Org 274179-0 is the only LMW TSHR antagonist with published evidence of complete cAMP pathway blockade in patient-derived GO orbital fibroblasts against all three disease-relevant stimulators—TSH, polyclonal patient IgG, and monoclonal M22—making it the most physiologically validated tool compound for GO target engagement studies.

• [1] van Zeijl, C.J.J., van Koppen, C.J., Surovtseva, O.V., et al. (2012) Complete inhibition of rhTSH-, Graves' disease IgG-, and M22-induced cAMP production in differentiated orbital fibroblasts by a low-molecular-weight TSHR antagonist. Journal of Clinical Endocrinology & Metabolism, 97(5): E781–E785. DOI: 10.1210/jc.2011-2931. PMID: 22419705 View Source
• [2] Neumann, S., Eliseeva, E., McCoy, J.G., et al. (2011) A new small-molecule antagonist inhibits Graves' disease antibody activation of the TSH receptor. Journal of Clinical Endocrinology & Metabolism, 96(2): 548–554. DOI: 10.1210/jc.2010-1935. PMID: 21123444 View Source

Stereospecific Target Engagement: 646-Fold Eudismic Ratio Demonstrates a Defined Binding Pocket

The potency of the (R)-stereoisomer of Org 274179-0, designated Org 274178-0, was determined in the same CHO.hTSHR CRE-luciferase assay system [1]. Org 274178-0 was 646-fold less potent than Org 274179-0, yielding a eudismic ratio of 646 for TSHR antagonist activity [1]. This large eudismic ratio provides strong evidence for a specific, chiral-sensitive binding interaction within the TSHR transmembrane domain. While S37a and S37b represent a related enantiomeric pair in the S37 chemotype, published quantitative eudismic data for that series are not available for direct comparison .

Stereoselective binding evidence

Head-to-head

646-fold

eudismic ratio

Supports chiral-sensitive binding-pocket characterization

R-enantiomer Org 274178-0 as matched negative control

Evidence Dimension	Stereoselectivity of TSHR antagonist activity as eudismic ratio
Target Compound Data	Org 274179-0 (S-enantiomer): active enantiomer; eudismic ratio = 646
Comparator Or Baseline	Org 274178-0 (R-enantiomer): 646-fold less potent than Org 274179-0 in the same assay
Quantified Difference	646-fold potency difference between enantiomers
Conditions	CHO.hTSHR cells stably expressing CRE-luciferase; stimulation with 20 nM bTSH; Org 274178-0 potency determined alongside Org 274179-0

Why This Matters

A high eudismic ratio confirms that Org 274179-0 engages a defined, stereoselective binding pocket rather than producing non-specific membrane effects. For procurement, this means the inactive (R)-enantiomer Org 274178-0 can serve as a rigorously matched negative control compound in experiments designed to attribute effects specifically to TSHR allosteric antagonism.

• [1] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source

Optimal Research and Industrial Application Scenarios for Org 274179-0 Procurement

Graves' Disease and Graves' Ophthalmopathy Autoantibody Signaling Studies

Org 274179-0 is the only LMW TSHR antagonist with published evidence of complete cAMP blockade against recombinant human TSH, polyclonal Graves' disease patient IgG, and monoclonal M22 antibody in patient-derived differentiated orbital fibroblasts at 1 µM [1]. This makes it uniquely suitable for experiments that require pharmacological validation that TSHR-mediated signaling in GO orbital fibroblasts is exclusively TSHR-dependent, as demonstrated by van Zeijl et al. (2012) who used Org 274179-0 to prove that GD-IgG- and M22-induced cAMP production is exclusively mediated via the TSHR [1]. Researchers studying GO pathogenesis, adipogenesis in orbital preadipocytes, or TSHR/IGF-1R crosstalk can use Org 274179-0 as a definitive TSHR-pathway silencing tool to dissect receptor-specific contributions [1].

Characterization of Constitutively Active TSHR Mutants in Non-Autoimmune Hyperthyroidism Models

Org 274179-0 is the only published LMW TSHR antagonist that fully suppresses the elevated basal activity of five naturally occurring constitutively active TSHR mutants with nanomolar IC50 values (2–74 nM) and reduces wild-type TSHR basal activity by 65% at 22 nM [2]. This profile supports its use in site-directed mutagenesis studies, genotype-phenotype correlation analyses of TSHR gain-of-function mutations, and screening campaigns aimed at identifying novel inverse agonists for mutant TSHR. The compound's inverse agonist activity at the wild-type receptor also enables studies of constitutive TSHR activity in thyroid cell lines and thyroid adenoma-derived primary cultures without the confounding presence of TSH or TSHR-stimulating antibodies [2].

Differential Analysis of TSHR Gs/cAMP vs. Gq/11/PLC Signaling Contributions in Thyroid and Orbital Tissues

Because Org 274179-0 blocks both the adenylate cyclase pathway (cAMP IC50 = 5–11 nM) and the phospholipase C pathway (PLC IC50 = 4–5 nM) with near-identical potencies [2], it can be used to simultaneously silence all TSHR-driven signaling. When combined with pathway-selective downstream inhibitors or in comparative studies using Org 274178-0 (the 646-fold less potent R-enantiomer) as a negative control, Org 274179-0 enables researchers to isolate the relative contributions of cAMP-dependent and PLC-dependent gene expression programs in thyroid function, thyroid hormone synthesis, and orbital tissue remodeling relevant to Graves' ophthalmopathy [2].

Screening and Validation of Novel TSHR Modulators, Biologics, and Autoantibody Assays

Org 274179-0's allosteric binding site within the TSHR transmembrane domain—distinct from the orthosteric N-terminal binding site for TSH and TSHR autoantibodies—makes it a valuable reference antagonist for assay development [2]. In competitive binding assays, Org 274179-0 at 1 µM does not affect [125I]-TSH binding or dissociation, confirming its orthosteric-site-independent mechanism [2]. This enables its use as an allosteric-site occupancy probe in screening assays designed to identify novel orthosteric TSHR ligands, biologics targeting the TSHR N-terminus, or TSHR-stimulating/blocking antibody assays where allosteric antagonism provides an orthogonal confirmation of TSHR-mediated signaling. The 646-fold eudismic ratio versus Org 274178-0 further enables rigorous specificity controls in high-throughput screening formats [2].

Application

Selection Property

Validation Focus

Graves' disease and ophthalmopathy autoantibody signaling studies

Patient-derived orbital fibroblast model context

TSHR-pathway silencing validation against rhTSH, GD-IgG, and M22

Constitutively active TSHR mutant characterization

Inverse-agonist mutant-panel context

Mutant basal-activity suppression endpoints across 5 TSHR variants

Differential Gs/cAMP vs Gq/11/PLC signaling analysis

Dual-pathway blockade context with near-matched potencies

cAMP and PLC pathway-response comparison in thyroid and orbital models

Novel TSHR modulator screening and autoantibody assay development

Allosteric-site occupancy context independent of orthosteric TSH binding

Orthosteric-independent assay validation with R-enantiomer specificity control

• [1] van Zeijl, C.J.J., van Koppen, C.J., Surovtseva, O.V., et al. (2012) Complete inhibition of rhTSH-, Graves' disease IgG-, and M22-induced cAMP production in differentiated orbital fibroblasts by a low-molecular-weight TSHR antagonist. Journal of Clinical Endocrinology & Metabolism, 97(5): E781–E785. DOI: 10.1210/jc.2011-2931. PMID: 22419705 View Source
• [2] van Koppen, C.J., de Gooyer, M.E., Karstens, W.-J., et al. (2012) Mechanism of action of a nanomolar potent, allosteric antagonist of the thyroid-stimulating hormone receptor. British Journal of Pharmacology, 165(7): 2314–2324. DOI: 10.1111/j.1476-5381.2011.01709.x. PMID: 22014186 View Source